Cas no 2227699-96-7 ((1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol)

• Product Name: (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• CAS No: 2227699-96-7
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6280445
• PubChem ID: 165710568
• Update Time: 2025-06-27

(1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol
• (1R)-3-amino-1-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol
• 2227699-96-7
• EN300-1941683

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)6-1-2-7(14-5-6)8(15)3-4-13/h1-2,5,8,15H,3-4,13H2/t8-/m1/s1
• InChI Key： JASMSWPNEYTNAO-MRVPVSSYSA-N
• SMILES： FC(C1=CN=C(C=C1)[C@@H](CCN)O)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol

Comprehensive Overview of (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol (CAS No. 2227699-96-7): Properties, Applications, and Industry Insights

The compound (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol (CAS No. 2227699-96-7) is a chiral amino alcohol derivative featuring a trifluoromethylpyridine moiety. Its unique structural attributes, including the stereogenic center at the 1-position and the electron-withdrawing CF3 group, make it a valuable intermediate in pharmaceutical and agrochemical research. The enantiomeric purity of this compound is critical for its applications, as it often influences biological activity and metabolic stability.

Recent advancements in asymmetric synthesis have heightened interest in chiral building blocks like (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol. Researchers are particularly focused on its role in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending topics such as personalized medicine and drug repurposing. The trifluoromethyl group enhances lipophilicity and bioavailability, aligning with the industry's demand for optimized pharmacokinetics.

From an SEO perspective, queries like "chiral synthesis of trifluoromethylpyridine derivatives" or "applications of (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol in drug discovery" reflect growing user interest. This compound's relevance extends to green chemistry initiatives, where its efficient preparation via catalytic hydrogenation or enzymatic resolution minimizes waste. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are routinely employed to verify its optical purity.

In material science, the pyridine core of CAS 2227699-96-7 facilitates coordination with metal ions, sparking exploration in catalysis and luminescent materials. Its thermal stability (evidenced by TGA analysis) makes it suitable for high-temperature processes. Regulatory-compliant scale-up production methods are under development to meet the demand from contract research organizations (CROs).

Discussions on platforms like PubMed and Reaxys highlight its potential in neurodegenerative disease research, tying into the popular search term "novel heterocyclic compounds for CNS disorders". Patent landscapes reveal its use in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. The compound's logP value and hydrogen bonding capacity are frequently modeled in QSAR studies.

Quality control protocols for 2227699-96-7 emphasize ICH guidelines, with strict limits on genotoxic impurities. Suppliers often provide certificates of analysis (CoA) detailing parameters like residual solvents and heavy metal content. Storage recommendations typically specify argon atmosphere protection to prevent racemization or oxidative degradation.

Emerging continuous flow chemistry approaches for manufacturing this compound address the pharmaceutical industry's push toward Industry 4.0. Computational chemistry studies utilizing density functional theory (DFT) help predict its conformational preferences and intermolecular interactions. These interdisciplinary applications position (1R)-3-amino-1-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol as a versatile tool in modern molecular design.